![molecular formula C17H22FN5OS B5344641 N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorobenzyl)-1-piperazinyl]acetamide](/img/structure/B5344641.png)
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorobenzyl)-1-piperazinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(4-fluorobenzyl)-1-piperazinyl]acetamide is a synthetic compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is commonly referred to as TAFA or TAFA2 and is a member of the TAFA family of proteins.
Mechanism of Action
The exact mechanism of action of TAFA is not fully understood, but it is thought to act on the immune system and the central nervous system. Studies have suggested that TAFA may modulate the activity of microglia, which are immune cells in the brain that play a role in neuroinflammation. Additionally, TAFA may act on other cells in the central nervous system, such as neurons and astrocytes.
Biochemical and Physiological Effects:
TAFA has been shown to have a number of biochemical and physiological effects. It has been found to increase the production of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. Additionally, TAFA has been shown to decrease the production of pro-inflammatory cytokines, which are molecules that play a role in inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using TAFA in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. Additionally, TAFA has been shown to have low toxicity, which makes it a relatively safe compound to work with. However, one limitation of using TAFA in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its effects.
Future Directions
There are a number of potential future directions for research on TAFA. One area of interest is the development of TAFA-based therapies for neurodegenerative diseases. Additionally, researchers may investigate the use of TAFA in the treatment of other inflammatory diseases. Finally, further research is needed to fully understand the mechanism of action of TAFA, which may lead to the development of more targeted therapies.
Synthesis Methods
The synthesis of TAFA involves the reaction of 5-ethyl-1,3,4-thiadiazole-2-amine and 4-(4-fluorobenzyl)piperazine with ethyl chloroacetate. The resulting compound is then hydrolyzed to yield TAFA.
Scientific Research Applications
TAFA has been found to have a wide range of potential therapeutic applications. It has been shown to have neuroprotective effects, and studies have suggested that it may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, TAFA has been shown to have anti-inflammatory effects, and may be useful in the treatment of inflammatory diseases such as multiple sclerosis and rheumatoid arthritis.
properties
IUPAC Name |
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22FN5OS/c1-2-16-20-21-17(25-16)19-15(24)12-23-9-7-22(8-10-23)11-13-3-5-14(18)6-4-13/h3-6H,2,7-12H2,1H3,(H,19,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZBJXOWAVYGPSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(S1)NC(=O)CN2CCN(CC2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22FN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
51.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47199074 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.